Cas no 2361714-22-7 (1-{1-acetyl-1,4-diazaspiro5.5undecan-4-yl}prop-2-en-1-one)

• Product Name: 1-{1-acetyl-1,4-diazaspiro5.5undecan-4-yl}prop-2-en-1-one
• CAS No: 2361714-22-7
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 5414776
• PubChem ID: 145908113
• Update Time: 2025-10-28

1-{1-acetyl-1,4-diazaspiro5.5undecan-4-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-acetyl-1,4-diazaspiro[5.5]undecan-4-yl}prop-2-en-1-one
• 1-(1-Acetyl-1,4-diazaspiro[5.5]undecan-4-yl)prop-2-en-1-one
• 2361714-22-7
• EN300-26574126
• Z2738286341
• 1-(1-Acetyl-1,4-diazaspiro[5.5]undec-4-yl)-2-propen-1-one
• 1-{1-acetyl-1,4-diazaspiro5.5undecan-4-yl}prop-2-en-1-one

• Inchi： 1S/C14H22N2O2/c1-3-13(18)15-9-10-16(12(2)17)14(11-15)7-5-4-6-8-14/h3H,1,4-11H2,2H3
• InChI Key： QGKZRYKDQBPXPE-UHFFFAOYSA-N
• SMILES： C(N1CC2(CCCCC2)N(C(C)=O)CC1)(=O)C=C

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 468.4±34.0 °C(Predicted)
• pka: -0.70±0.20(Predicted)

Additional information on 1-{1-acetyl-1,4-diazaspiro5.5undecan-4-yl}prop-2-en-1-one

Professional Introduction to Compound with CAS No. 2361714-22-7 and Product Name: 1-{1-acetyl-1,4-diazaspiro5.5undecan-4-yl}prop-2-en-1-one

The compound identified by the CAS number 2361714-22-7 and the product name 1-{1-acetyl-1,4-diazaspiro5.5undecan-4-yl}prop-2-en-1-one represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic structure, featuring a unique combination of a diazaspiro framework and an acetyl-substituted enone moiety, has garnered attention due to its structural complexity and the diverse range of biological activities it may exhibit.

The core of this compound lies in its spirocyclic scaffold, which is characterized by a rigid bicyclic system formed by the intersection of two rings at a single carbon atom. In this case, the spirocyclic core consists of a five-membered nitrogen-containing heterocycle linked to an undecane ring. This type of structural motif is known for its ability to mimic natural products and biologically active molecules, often contributing to enhanced binding affinity and selectivity in drug design.

The presence of the acetyl group at the 1-position of the diazaspiro system introduces a polar functional moiety that can participate in hydrogen bonding interactions with biological targets. This feature is particularly valuable in medicinal chemistry, as hydrogen bonding plays a crucial role in stabilizing protein-ligand complexes and modulating pharmacokinetic properties. Furthermore, the prop-2-en-1-one (alpha,beta-unsaturated ketone) moiety located at the 4-position of the spirocycle adds another layer of functional diversity. This unsaturated ketone is known to engage in various chemical reactions, including Michael additions, aldol condensations, and enamine formations, making it a versatile handle for further derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. The diazaspiro scaffold, in particular, has been explored as a privileged structure in drug discovery programs due to its ability to adopt multiple conformations that can optimize interactions with biological targets. Studies have shown that spirocyclic compounds often exhibit improved metabolic stability and reduced solubility issues compared to their acyclic counterparts, which are critical factors in drug development.

The pharmacological potential of 1-{1-acetyl-1,4-diazaspiro5.5undecan-4-yl}prop-2-en-1-one has not been extensively studied in preclinical or clinical settings as of yet. However, based on its structural features, it is reasonable to hypothesize that this compound could exhibit activities relevant to several therapeutic areas. For instance, the nitrogen-containing heterocycle might interact with enzymes or receptors involved in inflammatory pathways, while the acetyl group could serve as a pharmacophore for modulating neurotransmitter systems.

In addition to its potential as an active pharmaceutical ingredient (API), this compound could serve as a valuable intermediate in synthetic chemistry. The spirocyclic framework provides a stable platform for introducing various substituents at different positions through well-established synthetic methodologies. For example, palladium-catalyzed cross-coupling reactions could be employed to attach aryl or vinyl groups to specific positions on the spirocycle, while nucleophilic substitution reactions could be used to introduce heteroaromatic or aliphatic moieties.

The synthesis of such complex molecules often presents significant challenges due to the need for multiple stereocenters and functional groups to be incorporated accurately. However, modern synthetic strategies have made considerable progress in addressing these challenges. Techniques such as asymmetric catalysis, directed ortho-metalation (DoM), and transition-metal-catalyzed reactions have enabled chemists to construct intricate molecular architectures with high enantioselectivity and yield.

One particularly intriguing aspect of this compound is its potential role as a building block for more complex drug candidates. By leveraging its unique structural features, medicinal chemists can design derivatives that combine multiple pharmacophores into a single molecule. This approach has been widely successful in drug development pipelines, leading to compounds with enhanced efficacy and reduced side effects.

The use of computational tools has also facilitated the exploration of virtual libraries containing thousands of analogs derived from 1-{1-acetyl-1,4-diazaspiro5.5undecan-4-yl}prop-2-en-1-one. These virtual screening campaigns can identify promising candidates for further experimental validation based on their predicted binding affinities and physicochemical properties. Such high-throughput virtual screening methods have revolutionized drug discovery by allowing researchers to rapidly assess large numbers of compounds without synthesizing them individually.

In conclusion,1-{1-acetyl-1,4-diazaspiro5.5undecan-4-yl}prop-2-en-1-one represents a structurally sophisticated molecule with significant untapped potential in pharmaceutical research and development. Its unique combination of functional groups and rigid spirocyclic framework make it an attractive candidate for further exploration as both an API and a synthetic intermediate. As computational methods continue to advance and new synthetic strategies are developed, this compound is likely to play an important role in future drug discovery efforts.